Cas no 183158-31-8 (diethyl pyridin-3-ylboronate)
diethyl pyridin-3-ylboronate structure
Product Name:diethyl pyridin-3-ylboronate
CAS No:183158-31-8
MF:C9H14BNO2
MW:179.023962497711
CID:2125979
PubChem ID:14127880
Update Time:2025-04-21
diethyl pyridin-3-ylboronate Chemical and Physical Properties
Names and Identifiers
-
- diethyl pyridin-3-ylboronate
- Boronic acid, 3-pyridinyl-, diethyl ester
- DA-09004
- SCHEMBL4849535
- 183158-31-8
- Diethyl B-3-pyridinylboronate
- DTXSID801307459
-
- Inchi: 1S/C9H14BNO2/c1-3-12-10(13-4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
- InChI Key: FIYNWUOJCBNBCZ-UHFFFAOYSA-N
- SMILES: O(B(C1C=NC=CC=1)OCC)CC
Computed Properties
- Exact Mass: 179.1117589Da
- Monoisotopic Mass: 179.1117589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
diethyl pyridin-3-ylboronate Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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